Cas no 2044872-13-9 (4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride)

• Product Name: 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride
• CAS No: 2044872-13-9
• MDL: MFCD30487379
• CID: 4634649
• PubChem ID: 137698564
• Update Time: 2025-10-18

4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethoxy)phenyl](phenyl)methanamine hydrochloride
• 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride

• MDL： MFCD30487379

Additional information on 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride

Research Brief on 4-(Difluoromethoxy)phenyl(phenyl)methanamine Hydrochloride (CAS: 2044872-13-9)

The compound 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride (CAS: 2044872-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethoxy and phenyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and optimization strategies for 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride. The study highlighted the compound's stability under physiological conditions and its high bioavailability, which are critical for its therapeutic potential. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, followed by hydrochloride salt formation, achieving a high yield and purity suitable for pharmacological testing.

Pharmacological evaluations of this compound have revealed its affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. In vitro assays demonstrated its ability to modulate receptor activity with high selectivity, while in vivo studies in rodent models showed improved behavioral outcomes without significant adverse effects. These findings underscore the compound's potential as a lead candidate for CNS drug development.

Further investigations into the mechanistic basis of 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride's activity have identified its role as a partial agonist at specific GPCRs (G-protein-coupled receptors). Molecular docking studies and X-ray crystallography have provided insights into its binding interactions, revealing key residues involved in receptor engagement. These structural insights are invaluable for the rational design of derivatives with enhanced potency and reduced off-target effects.

In addition to its CNS applications, recent research has explored the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against monoamine oxidases (MAOs), enzymes implicated in neurodegenerative diseases. The compound exhibited nanomolar affinity for MAO-B, making it a promising candidate for Parkinson's disease therapy. Comparative studies with existing MAO inhibitors highlighted its superior pharmacokinetic profile and reduced risk of dietary interactions.

Despite these advancements, challenges remain in the clinical translation of 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through advanced preclinical models and structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are expected to accelerate the compound's progression toward clinical trials.

In conclusion, 4-(difluoromethoxy)phenyl(phenyl)methanamine hydrochloride (CAS: 2044872-13-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual potential as a CNS agent and enzyme inhibitor, coupled with its favorable pharmacological properties, positions it as a compelling candidate for further development. Future research should focus on optimizing its therapeutic index and exploring its applications in other disease contexts, such as inflammation and oncology.